Cas no 143627-48-9 (2-(3-Fluoro-benzylsulfanyl)-ethylamine)

• Product Name: 2-(3-Fluoro-benzylsulfanyl)-ethylamine
• CAS No: 143627-48-9
• MF: C₉H₁₂FNS
• MW: 185.261684417725
• CID: 4700340
• Update Time: 2023-08-14

2-(3-Fluoro-benzylsulfanyl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-benzylsulfanyl)-ethylamine
• BBQXJWALOWPPOB-UHFFFAOYSA-N
• 2-([(3-Fluorophenyl)methyl]sulfanyl)ethan-1-amine
• 2-(3-Fluoro-benzylsulfanyl)-ethylamine

• Inchi： 1S/C9H12FNS/c10-9-3-1-2-8(6-9)7-12-5-4-11/h1-3,6H,4-5,7,11H2
• InChI Key： BBQXJWALOWPPOB-UHFFFAOYSA-N
• SMILES： S(CCN)CC1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• XLogP3: 1.9
• Topological Polar Surface Area: 51.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 269.1±25.0 °C at 760 mmHg
• Flash Point: 116.6±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3-Fluoro-benzylsulfanyl)-ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)